Cas no 851411-84-2 (2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 851411-84-2
• MF: C₁₈H₁₅F₃N₂O₂S
• MW: 380.384113550186
• CID: 6228576
• PubChem ID: 3552017
• Update Time: 2025-06-08

2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide
• 851411-84-2
• 2-(1-methylindol-3-yl)sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• F0616-0002
• 2-((1-methyl-1H-indol-3-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• AKOS024587707
• 2-[(1-methyl-1H-indol-3-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C18H15F3N2O2S/c1-23-10-16(14-4-2-3-5-15(14)23)26-11-17(24)22-12-6-8-13(9-7-12)25-18(19,20)21/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： PEXQIQAVHOGKGY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC(F)(F)F)=O)C1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 380.08063339g/mol
• Monoisotopic Mass: 380.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide

Comprehensive Overview of 2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 851411-84-2)

2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide, with the CAS number 851411-84-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an indole moiety with a trifluoromethoxy phenyl group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound’s sulfanyl bridge and acetamide functional group contribute to its reactivity and interaction with biological targets. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory or antimicrobial properties, addressing growing concerns over antibiotic resistance and chronic diseases. Its trifluoromethoxy group, a common motif in agrochemicals, also hints at potential pesticidal applications, a hot topic given the global push for eco-friendly pest control solutions.

From a synthetic chemistry perspective, 851411-84-2 serves as a versatile intermediate. Its indole core is a privileged scaffold in medicinal chemistry, often found in FDA-approved drugs. The compound’s structure-activity relationship (SAR) is under investigation to optimize its efficacy, a key focus in modern high-throughput screening campaigns. This aligns with the pharmaceutical industry’s shift toward AI-driven drug design, where such molecules are virtually screened for target affinity.

Environmental and toxicity profiles of 2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide remain areas of active research. With increasing regulatory scrutiny on chemical safety, data on its biodegradability and ecotoxicology are critical—topics frequently searched by environmental scientists and regulatory bodies. Computational tools like QSAR modeling are being employed to predict these properties, reflecting the integration of green chemistry principles in development workflows.

Market-wise, the demand for novel heterocyclic compounds like this is rising, driven by patents expiring on blockbuster drugs. The CAS No. 851411-84-2 is often cited in patent databases, highlighting its commercial potential. Analysts tracking the fine chemicals sector note its relevance in niche markets, especially where custom synthesis services thrive. This resonates with SMEs seeking competitive advantages through specialized intermediates.

In analytical chemistry, advanced techniques such as LC-MS and NMR are essential for characterizing 851411-84-2, ensuring purity for research use. These methods dominate scholarly discussions, coinciding with the popularity of "how to analyze complex organics" searches among chemists. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding reproducibility—a cornerstone in peer-reviewed studies.

Looking ahead, 2-(1-methyl-1H-indol-3-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide exemplifies the convergence of multidisciplinary research. Its exploration spans synthetic protocols, computational predictions, and applied biology—all trending themes in scientific literature. As open-access databases expand, this compound’s dataset availability will likely fuel further innovation, answering frequent queries about "understudied bioactive molecules."